(E)-2-cyano-3-(4-oxochromen-3-yl)-N-(2-phenylethyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(4-oxochromen-3-yl)-N-(2-phenylethyl)prop-2-enamide
• InChI: InChI=1S/C21H16N2O3/c22-13-16(21(25)23-11-10-15-6-2-1-3-7-15)12-17-14-26-19-9-5-4-8-18(19)20(17)24/h1-9,12,14H,10-11H2,(H,23,25)/b16-12+
• InChI Key: UGGBHLLXCGXGCM-FOWTUZBSSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C(=CC2=COC3=CC=CC=C3C2=O)C#N
• Isomeric SMILES: C1=CC=C(C=C1)CCNC(=O)/C(=C/C2=COC3=CC=CC=C3C2=O)/C#N
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 454250-17-0

Description

(E)-2-cyano-3-(4-oxochromen-3-yl)-N-(2-phenylethyl)prop-2-enamide is a useful research compound. Its molecular formula is C21H16N2O3 and its molecular weight is 344.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Disperse Dyes

The synthesis and characterization of disperse dyes based on enaminones, including derivatives similar to (E)-2-cyano-3-(4-oxochromen-3-yl)-N-(2-phenylethyl)prop-2-enamide, have been explored. These dyes were produced through the coupling of enaminones with arylidene diazonium chloride, demonstrating their application in the creation of solid colors existing in the anti-form rather than syn-form. This research highlights the potential of such compounds in the textile industry for producing vibrant and stable colors (Morsy Elapasery et al., 2020).

Electronic and Thermal Properties

Another study focused on the synthesis of 2-cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid dye, closely related to this compound. The investigation revealed insights into the electronic properties through ultraviolet-visible absorption spectroscopy and examined the thermal behavior of the compound. This research contributes to understanding the electronic and thermal applications of such compounds in materials science (S. Kotteswaran et al., 2016).

Enantioselective Synthesis and Catalysis

The enantioselective cyanoamidation of olefins leading to 3,3-disubstituted oxindoles showcases the utility of compounds within the same family as this compound in catalysis and synthesis. This method provides a rapid access to diverse oxindole derivatives, beneficial for pharmaceutical research and development (Y. Yasui et al., 2008).

Mechanofluorochromic Properties

Research into the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives, similar to this compound, has shown that structural modifications can influence optical properties due to distinct stacking modes. These findings suggest potential applications in the development of new materials with tunable optical properties, useful for sensors and electronic devices (Qing‐bao Song et al., 2015).